Cas no 2227746-57-6 ((2S)-1-(4-ethylcyclohexyl)propan-2-ol)

• Product Name: (2S)-1-(4-ethylcyclohexyl)propan-2-ol
• CAS No: 2227746-57-6
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6219195
• PubChem ID: 165965069
• Update Time: 2025-06-10

(2S)-1-(4-ethylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-ethylcyclohexyl)propan-2-ol
• 2227746-57-6
• EN300-1809942

• Inchi： 1S/C11H22O/c1-3-10-4-6-11(7-5-10)8-9(2)12/h9-12H,3-8H2,1-2H3/t9-,10?,11?/m0/s1
• InChI Key： DKYHINVWVQWGIX-WHXUTIOJSA-N
• SMILES： O[C@@H](C)CC1CCC(CC)CC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(4-ethylcyclohexyl)propan-2-ol

Introduction to (2S)-1-(4-ethylcyclohexyl)propan-2-ol and Its Significance in Modern Chemical Research

(2S)-1-(4-ethylcyclohexyl)propan-2-ol, with the CAS number 2227746-57-6, is a compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This molecule, characterized by its specific stereochemistry and structural features, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The compound's unique structure, featuring a chiral center at the propan-2-ol moiety and an 4-ethylcyclohexyl side chain, makes it a fascinating subject for synthetic chemists and biologists alike. The stereochemical configuration, specifically the (2S) designation, is crucial as it influences the compound's interactions with biological targets. This aspect is particularly relevant in drug design, where enantiomeric purity can significantly impact efficacy and safety.

In recent years, there has been a growing interest in chiral compounds for their potential in pharmaceutical applications. The ability to control stereochemistry at the molecular level allows researchers to fine-tune the biological activity of molecules. (2S)-1-(4-ethylcyclohexyl)propan-2-ol exemplifies this trend, as its specific stereochemistry may confer unique pharmacological properties that are not observed with its racemic counterpart.

One of the most compelling aspects of this compound is its potential role in the development of new drugs. The 4-ethylcyclohexyl group provides a bulky, lipophilic moiety that can enhance membrane permeability, making it an attractive scaffold for oral medications. Additionally, the propan-2-ol backbone offers a versatile platform for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.

The synthesis of (2S)-1-(4-ethylcyclohexyl)propan-2-ol presents both challenges and opportunities. The need for high enantiomeric purity requires sophisticated synthetic methodologies, such as asymmetric hydrogenation or chiral resolution techniques. Advances in catalytic systems have made it increasingly feasible to achieve these levels of purity, thereby opening doors for more complex drug candidates.

Recent studies have begun to explore the biological activity of derivatives of (2S)-1-(4-ethylcyclohexyl)propan-2-ol. For instance, modifications to the side chain or the alcohol moiety have shown promise in preclinical models for treating various conditions. These findings underscore the importance of this compound as a building block for innovative therapeutics.

The compound's potential extends beyond drug development. It serves as an important intermediate in organic synthesis, allowing researchers to construct more complex molecules with tailored properties. Its utility in multi-step syntheses highlights its versatility and importance in the broader chemical research landscape.

The impact of (2S)-1-(4-ethylcyclohexyl)propan-2-ol on modern chemical research is multifaceted. It not only advances our understanding of chiral chemistry but also provides a foundation for developing new pharmaceuticals. As research continues to uncover new applications and synthetic strategies, this compound is likely to remain a cornerstone in both academic and industrial settings.

In conclusion, (2S)-1-(4-ethylcyclohexyl)propan-2-ol (CAS no. 2227746-57-6) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable tool for drug discovery and synthetic chemistry. As our understanding of its properties grows, so too will its applications in medicine and beyond.